Cas no 192775-97-6 (2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE)
2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE
- 2-(2-(4-bromophenyl)propan-2-yl)-4,5-dihydro-4,4-dimethyloxazole
- 2-[2-(4-bromophenyl)propan-2-yl]-4,4-dimethyl-5H-1,3-oxazole
- QC-2699
- 2-[1-(4-BROMOPHENYL)ISOPROPYL]-4,4-DIMETHYL-1,3-OXAZOLINE
- 2-(2-(4-bromophenyl)propan-2-yl)-4,4-dimethyl-4,5-dihydrooxazole
- 2-[1-(4-Bromophenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyloxazole
- 2-[2-(4-bromophenyl)propan-2-yl]-4,4-dimethyl-4,5-dihydro-1,3-oxazole
- Oxazole, 2-[1-(4-bromophenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyl-
-
- MDL: MFCD07700229
- Inchi: 1S/C14H18BrNO/c1-13(2)9-17-12(16-13)14(3,4)10-5-7-11(15)8-6-10/h5-8H,9H2,1-4H3
- InChI Key: GEFJHFNKORGOKH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C)(C)C1=NC(C)(C)CO1
Computed Properties
- Exact Mass: 295.05700
Experimental Properties
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.074 g/l) (25 º C),
- PSA: 21.59000
- LogP: 3.36960
2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B857301-5g |
2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE |
192775-97-6 | 98% | 5g |
1,600.00 | 2021-05-17 | |
| eNovation Chemicals LLC | D383377-25g |
2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE |
192775-97-6 | 97% | 25g |
$900 | 2024-05-24 | |
| eNovation Chemicals LLC | D383377-100g |
2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE |
192775-97-6 | 97% | 100g |
$1530 | 2024-05-24 | |
| eNovation Chemicals LLC | D383377-1kg |
2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE |
192775-97-6 | 97% | 1kg |
$4555 | 2024-05-24 | |
| 1PlusChem | 1P002GRI-250mg |
Oxazole, 2-[1-(4-bromophenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyl- |
192775-97-6 | 98% | 250mg |
$48.00 | 2024-06-17 | |
| 1PlusChem | 1P002GRI-1g |
Oxazole, 2-[1-(4-bromophenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyl- |
192775-97-6 | 98% | 1g |
$76.00 | 2024-06-17 | |
| 1PlusChem | 1P002GRI-5g |
Oxazole, 2-[1-(4-bromophenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyl- |
192775-97-6 | 98% | 5g |
$182.00 | 2024-06-17 | |
| 1PlusChem | 1P002GRI-10g |
Oxazole, 2-[1-(4-bromophenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyl- |
192775-97-6 | 98% | 10g |
$315.00 | 2024-06-17 | |
| 1PlusChem | 1P002GRI-25g |
Oxazole, 2-[1-(4-bromophenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyl- |
192775-97-6 | 98% | 25g |
$476.00 | 2024-06-17 | |
| 1PlusChem | 1P002GRI-100g |
Oxazole, 2-[1-(4-bromophenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyl- |
192775-97-6 | 98% | 100g |
$1234.00 | 2024-06-17 |
2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE Suppliers
2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE
Research Brief on 2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE (CAS: 192775-97-6)
Recent studies on the compound 2-[1-(4-bromophenyl)-1-methylethyl]-4,4-dimethyl-4,5-dihydrooxazoline (CAS: 192775-97-6) have highlighted its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. This oxazoline derivative has garnered attention due to its unique structural features, which enable its application in asymmetric catalysis and chiral auxiliary chemistry. The presence of the bromophenyl group and the sterically hindered oxazoline ring makes it a valuable scaffold for designing bioactive molecules.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel kinase inhibitors. The researchers demonstrated that the oxazoline ring could be functionalized to introduce pharmacophoric groups, leading to compounds with significant activity against tyrosine kinases. The study reported a 40% improvement in inhibitory potency compared to earlier analogs, attributed to the enhanced steric and electronic properties conferred by the 4,4-dimethyl-4,5-dihydrooxazoline moiety.
In the field of agrochemicals, a recent patent (WO2023056789) disclosed the application of 192775-97-6 in the development of next-generation herbicides. The patent highlights the compound's role as a key intermediate in synthesizing herbicidal agents that target acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. The derived herbicides exhibited broad-spectrum activity with reduced environmental persistence, addressing current regulatory concerns.
Structural and computational studies have provided insights into the molecular interactions of this compound. Density functional theory (DFT) calculations revealed that the oxazoline ring adopts a twisted conformation, which facilitates its binding to various biological targets. Nuclear magnetic resonance (NMR) spectroscopy confirmed the compound's stability under physiological conditions, supporting its potential for in vivo applications.
Ongoing research is focused on optimizing the synthetic routes for 192775-97-6 to improve yield and scalability. A 2024 publication in Organic Process Research & Development described a continuous-flow synthesis method that achieved a 75% yield reduction in reaction time from 12 hours to 3 hours. This advancement is expected to facilitate large-scale production and broader industrial adoption.
In conclusion, 2-[1-(4-bromophenyl)-1-methylethyl]-4,4-dimethyl-4,5-dihydrooxazoline (192775-97-6) continues to emerge as a critical building block in medicinal and agrochemical research. Its unique structural attributes and demonstrated efficacy in various applications underscore its importance in the field. Future studies are anticipated to explore its potential in additional therapeutic areas and sustainable chemical processes.
192775-97-6 (2-[1-(4-BROMOPHENYL)-1-METHYLETHYL]-4,4-DIMETHYL-4,5-DIHYDROOXAZOLINE) Related Products
- 1569-08-0(2-Benzyl-4,4-dimethyl-4,5-dihydrooxazole)
- 361382-26-5(2-[4-[1-(4,4-dimethyl-5h-oxazol-2-yl)-1-methyl-ethyl]phenyl]ethan Ol)
- 874135-95-2(Oxazole, 2-(1,1-diphenylethyl)-4,5-dihydro-4-methyl-, (4S)-)
- 873432-48-5(Oxazole,2-[1-(2-bromophenyl)-1-methylethyl]-4,5-dihydro-4-(1-methylethyl)-)
- 885266-57-9(2-(3-Bromobenzyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole)
- 874895-83-7(Oxazole, 4,5-dihydro-4,4-dimethyl-2-(1-phenylcyclopropyl)-)
- 874895-87-1(Oxazole, 4,5-dihydro-4,4-dimethyl-2-(1-methyl-1-phenylethyl)-)
- 874896-00-1(Oxazole, 4,5-dihydro-4,4-dimethyl-2-[1-methyl-1-(2-methylphenyl)ethyl]-)
- 874896-01-2(Oxazole, 2-[1-(2-ethylphenyl)-1-methylethyl]-4,5-dihydro-4,4-dimethyl-)
- 876138-48-6(Oxazole, 2-[1-(2-bromophenyl)-1-methylethyl]-4,5-dihydro-4-methyl-)